Comprehensive Technical Guide on Lariciresinol p-Coumarate: Structural Elucidation, Isolation, and Pharmacological Potential
Comprehensive Technical Guide on Lariciresinol p-Coumarate: Structural Elucidation, Isolation, and Pharmacological Potential
Executive Summary
In the landscape of natural product drug discovery, lignans represent a critical class of pharmacologically active secondary metabolites. Lariciresinol p-coumarate (CAS: 864452-88-0), specifically (+)-lariciresinol 9'-p-coumarate, is a structurally complex lignan ester isolated primarily from the bark of coniferous species such as Larix olgensis and various Abies species.
As a Senior Application Scientist, I approach this molecule not just as a static chemical entity, but as a modular scaffold. The esterification of the lariciresinol core with a p-coumaric acid moiety fundamentally alters its physicochemical profile—enhancing its lipophilicity, altering its spatial conformation, and amplifying its binding affinity to biological targets. This whitepaper provides an in-depth analysis of its chemical structure, a field-proven and self-validating isolation protocol, and an overview of its pharmacological mechanisms.
Chemical Structure & Physicochemical Logic
Lariciresinol p-coumarate is a fusion of two biosynthetic pathways: the dimerization of monolignols to form the furan-containing lariciresinol core, and the subsequent acylation at the 9'-hydroxyl group with p-coumaroyl-CoA.
Structural Breakdown
-
The Lignan Core: The base structure is (+)-lariciresinol, characterized by an oxolane (tetrahydrofuran) ring with specific stereocenters (2R, 3S, 4S). It contains two guaiacyl (4-hydroxy-3-methoxyphenyl) units, providing potent hydrogen-donating capabilities for reactive oxygen species (ROS) scavenging.
-
The Ester Linkage: The attachment of the p-coumarate group via an ester bond at the 9'-position introduces a trans (E) configured double bond conjugated with a phenolic ring.
-
Causality in Drug Design: This esterification increases the molecule's XLogP3-AA to 4.7. In drug development, a LogP between 3 and 5 is highly desirable for passive cellular membrane permeability. The extended conjugated system also enhances its UV-absorbing properties and electron-delocalization capabilities, which are critical for its antioxidant mechanisms.
Quantitative Data Summary
The following table synthesizes the critical quantitative parameters of Lariciresinol p-coumarate, sourced from authoritative databases including .
| Property | Value | Scientific Implication |
| IUPAC Name | [(2R,3S,4S)-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate | Defines the exact stereochemistry and connectivity required for target binding. |
| Molecular Formula | C₂₉H₃₀O₈ | Indicates a highly oxygenated, carbon-rich scaffold. |
| Molecular Weight | 506.54 g/mol | Falls slightly above the Lipinski Rule of 5 threshold, common for natural products. |
| Exact Mass | 506.194 Da | Critical for high-resolution mass spectrometry (HRMS) validation. |
| XLogP3-AA | 4.7 | Optimal lipophilicity for lipid bilayer penetration. |
| H-Bond Donors | 3 | Facilitates specific target-protein interactions (e.g., via phenolic OH groups). |
| H-Bond Acceptors | 8 | High capacity for interaction with aqueous biological environments. |
| Rotatable Bonds | 10 | Confers high conformational flexibility to fit into complex protein pockets. |
Biosynthetic Assembly
Caption: Biosynthetic assembly of Lariciresinol p-coumarate via monolignol dimerization and esterification. [1]
Self-Validating Isolation & Analytical Workflow
To study Lariciresinol p-coumarate, researchers must extract it from complex botanical matrices (e.g., Larix olgensis bark). The following protocol is engineered with built-in validation checkpoints to ensure high-fidelity isolation, as documented in foundational phytochemical literature from the .
Step-by-Step Methodology
Step 1: Matrix Maceration and Primary Extraction
-
Action: Pulverize dried bark and macerate in 70% Ethanol (EtOH) at room temperature for 72 hours (repeated 3x).
-
Causality: 70% EtOH provides an optimal dielectric constant to solubilize both the moderately lipophilic lignan esters and the more polar glycosidic compounds, ensuring maximum yield from the cellular matrix.
-
Validation Checkpoint: TLC profiling of the crude extract under UV 254 nm should reveal distinct UV-active bands due to the conjugated aromatic systems.
Step 2: Liquid-Liquid Partitioning
-
Action: Suspend the concentrated crude extract in H₂O and partition sequentially with Hexane, then Ethyl Acetate (EtOAc).
-
Causality: Hexane removes highly lipophilic waxes and terpenes. The EtOAc partition specifically targets molecules with a LogP between 2 and 5. Given Lariciresinol p-coumarate's LogP of 4.7, it will quantitatively partition into the EtOAc layer, effectively leaving highly polar tannins and sugars in the aqueous phase.
Step 3: Normal-Phase Silica Gel Chromatography
-
Action: Subject the EtOAc fraction to silica gel column chromatography, eluting with a gradient of Chloroform:Methanol (CHCl₃:MeOH) from 100:0 to 80:20.
-
Causality: The silica gel separates compounds based on hydrogen-bonding capacity. The three phenolic hydroxyl groups of Lariciresinol p-coumarate will interact moderately with the silica, causing it to elute in the mid-polarity fractions (typically around 95:5 CHCl₃:MeOH).
Step 4: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)
-
Action: Purify the enriched fraction using a semi-preparative C18 column, utilizing an isocratic elution of H₂O:Acetonitrile (e.g., 60:40) with 0.1% Formic Acid.
-
Causality: The C18 stationary phase resolves structurally similar lignans based on subtle hydrophobic differences. Formic acid suppresses the ionization of the phenolic OH groups, sharpening the chromatographic peaks.
-
Validation Checkpoint: The target peak must exhibit a purity of >98% via Diode Array Detection (DAD), showing characteristic UV maxima at ~230 nm and ~315 nm (indicative of the p-coumaroyl moiety).
Step 5: Orthogonal Structural Validation (LC-HRMS and NMR)
-
Action: Analyze the pure isolate via Negative-Ion ESI-HRMS and ¹H/¹³C-NMR.
-
Causality: Negative mode ESI is chosen because the phenolic protons are easily deprotonated. HRMS must yield an [M-H]⁻ ion at m/z 505.186 (calculated for C₂₉H₂₉O₈). ¹H-NMR must confirm the trans geometry of the p-coumarate double bond, evidenced by two doublets at approximately δ 6.3 and 7.6 ppm with a large coupling constant (J ≈ 16 Hz).
Caption: Self-validating isolation workflow leveraging polarity gradients and partition coefficients. [2]
Pharmacological Profiling & Mechanistic Pathways
The structural complexity of Lariciresinol p-coumarate translates to a multi-targeted pharmacological profile. The integration of the p-coumarate moiety not only enhances cellular uptake but also provides an additional pharmacophore for target interaction.
Cytotoxicity and Anti-Tumor Activity
In vitro assays have demonstrated that Lariciresinol p-coumarate exhibits weak to moderate cytotoxicity against several human tumor cell lines, including K562 (leukemia), SHG44 (glioma), HCT-8 (colon cancer), A549 (lung adenocarcinoma), and PC-3M (prostate cancer). The IC₅₀ values range from 2.9 to 33.8 μg/mL. The mechanism is hypothesized to involve the disruption of mitochondrial membrane potential and the subsequent induction of apoptosis, driven by the molecule's ability to intercalate into hydrophobic protein domains.
Antiviral Potential via Molecular Docking
Recent computational studies evaluating the antiviral potential of softwood bark extractives identified Lariciresinol p-coumarate as a highly promising candidate. In molecular docking simulations against viral proteases, it achieved an exceptional docking score of -15 kcal/mol. Causality: This high affinity is attributed to the molecule's 10 rotatable bonds, which allow the two bulky, hydrogen-bond-rich aromatic domains (the lariciresinol core and the p-coumarate tail) to independently anchor into adjacent hydrophobic pockets of the viral enzyme, effectively blocking its active site.
Caption: Proposed pharmacological mechanisms including ROS scavenging, cytotoxicity, and viral inhibition. [3]
Conclusion
Lariciresinol p-coumarate is a prime example of nature's combinatorial chemistry. By esterifying a furan-type lignan with a hydroxycinnamic acid, the resulting molecule achieves an optimal balance of lipophilicity, conformational flexibility, and hydrogen-bonding capacity. For drug development professionals, this compound serves as a highly viable scaffold for designing next-generation antiviral and antineoplastic agents. Strict adherence to the self-validating isolation and analytical protocols outlined in this guide ensures the high-purity yields required for advanced preclinical trials.
References
-
National Center for Biotechnology Information (PubChem). "PubChem Compound Summary for CID 11497085, (+)-Lariciresinol 9'-P-Coumarate." PubChem, 2025. URL:[Link]
-
Seca, A. M. L., et al. "Six new lignans from the bark of Larix olgensis var. koreana." Journal of Natural Products, Vol. 68, No. 8, 2005, pp. 1175-1179. URL:[Link]
-
Chemistry & Biodiversity. "Phytochemical and Biological Studies of Abies Species." Chemistry & Biodiversity, Vol. 5, 2008, p. 75. URL:[Link]
